![molecular formula C17H18N2O2 B7510334 N-(4-acetamido-3-methylphenyl)-3-methylbenzamide](/img/structure/B7510334.png)
N-(4-acetamido-3-methylphenyl)-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-acetamido-3-methylphenyl)-3-methylbenzamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule was first synthesized in the early 1990s and has since been shown to have a range of biological effects, including anti-inflammatory, analgesic, and neuroprotective properties.
Mechanism of Action
The exact mechanism of action of N-(4-acetamido-3-methylphenyl)-3-methylbenzamide is not fully understood, but it is believed to work by inhibiting the reuptake of the endocannabinoid anandamide. Anandamide is a naturally occurring compound in the body that has been shown to have analgesic and anti-inflammatory effects. By inhibiting its reuptake, this compound can increase the levels of anandamide in the body, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects
In addition to its effects on pain and inflammation, this compound has also been shown to have a range of other biological effects. Studies have demonstrated that it can protect against oxidative stress and cell death, as well as modulate the activity of ion channels and neurotransmitter receptors. It has also been shown to have anti-tumor effects in some models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-acetamido-3-methylphenyl)-3-methylbenzamide in laboratory experiments is its well-established pharmacology and safety profile. It has been extensively studied in animal models and has been shown to be well-tolerated at therapeutic doses. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in some experimental settings.
Future Directions
There are several potential avenues for future research on N-(4-acetamido-3-methylphenyl)-3-methylbenzamide. One area of interest is its potential as a neuroprotective agent, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research could be the development of novel formulations or delivery methods to improve its solubility and bioavailability. Additionally, further studies could explore its potential as a therapeutic agent in other conditions, such as epilepsy and mood disorders.
Synthesis Methods
The synthesis of N-(4-acetamido-3-methylphenyl)-3-methylbenzamide involves the reaction of 4-acetamido-3-methylphenol with 3-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain a pure form of this compound.
Scientific Research Applications
N-(4-acetamido-3-methylphenyl)-3-methylbenzamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a variety of areas. One of the most promising areas of research has been in the treatment of pain and inflammation. Studies have shown that this compound can effectively reduce pain and inflammation in animal models of various conditions, including arthritis and neuropathic pain.
Properties
IUPAC Name |
N-(4-acetamido-3-methylphenyl)-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-11-5-4-6-14(9-11)17(21)19-15-7-8-16(12(2)10-15)18-13(3)20/h4-10H,1-3H3,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCQYPYYIWVHAFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.